2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-1-yl)acetamide

• IUPAC Name: 2-(3-butyl-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)acetamide
• InChI: InChI=1S/C21H23N3O3S/c1-2-3-11-23-20(26)19-17(10-12-28-19)24(21(23)27)13-18(25)22-16-9-8-14-6-4-5-7-15(14)16/h4-7,10,12,16,19H,2-3,8-9,11,13H2,1H3/p+1
• InChI Key: KBWXJTPYYQPFRN-UHFFFAOYSA-O
• Canonical SMILES: CCCCN1C(=O)C2C(=[N+](C1=O)CC(=O)NC3CCC4=CC=CC=C34)C=CS2
• Molecular Formula: C21H24N3O3S+
• Molecular Weight: 398.5 g/mol

Description

The compound “2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-1-yl)acetamide” is a complex organic molecule. It contains 25 Hydrogen atoms, 21 Carbon atoms, 3 Nitrogen atoms, 3 Oxygen atoms, and 1 Sulfur atom. The molecular weight of this compound is 397.49.

Scientific Research Applications

Crystal Structure and Molecular Interactions

Research on similar compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, has revealed their folded conformation about the methylene C atom of the thioacetamide bridge. These studies provide insights into the molecular geometry and intramolecular hydrogen bonding, which could be relevant for designing compounds with specific molecular recognition capabilities (Subasri et al., 2016).

Radiosynthesis for Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally similar to the one , has been developed as selective ligands for imaging translocator proteins with PET. This research underscores the potential of structurally related compounds in the development of diagnostic tools and radioligands for medical imaging (Dollé et al., 2008).

Synthesis and Characterization of Derivatives

Studies have focused on the synthesis and characterization of new compounds derived from thieno[d]pyrimidines, highlighting methodologies for creating isolated and fused thieno[d]pyrimidine derivatives. Such research illustrates the compound's versatility in synthesizing a variety of heterocyclic compounds, which could have implications in material science, pharmaceuticals, and organic chemistry (El Azab & Elkanzi, 2014).

Potential as A3 Adenosine Receptor Antagonists

Research on enantiomeric 4-Acylamino-6-alkyloxy-2 Alkylthiopyrimidines has demonstrated their potential as A3 adenosine receptor antagonists. The chiral separation and absolute configuration assignment of these compounds through chiroptical spectroscopies indicate their potential in therapeutic applications, such as the development of new drugs (Rossi et al., 2016).

Anticancer Activity

Certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide Derivatives have been synthesized with the aim of finding new anticancer agents. This research demonstrates the compound's role in the design and synthesis of molecules with potential anticancer activity, highlighting its significance in the development of new therapeutic agents (Al-Sanea et al., 2020).

Mechanism of Action

While the exact mechanism of action for this compound is not provided, similar compounds have been found to inhibit PARP-1. PARP-1 is a protein involved in DNA repair, and inhibitors of this protein have been used in cancer treatment to compromise the DNA repair mechanism of cancer cells, leading to cell death.